Cas no 2228927-30-6 (3-(2-amino-3-hydroxypropyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(2-amino-3-hydroxypropyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione
• CAS No: 2228927-30-6
• MF: C₉H₁₉NO₃S
• MW: 221.317061662674
• CID: 6179413
• PubChem ID: 165655656
• Update Time: 2025-06-18

3-(2-amino-3-hydroxypropyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-amino-3-hydroxypropyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione
• 2228927-30-6
• EN300-2002392

• Inchi： 1S/C9H19NO3S/c1-9(2)7(5-8(10)6-11)3-4-14(9,12)13/h7-8,11H,3-6,10H2,1-2H3
• InChI Key： NWBUOYUULORZJK-UHFFFAOYSA-N
• SMILES： S1(CCC(CC(CO)N)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 221.10856464g/mol
• Monoisotopic Mass: 221.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 88.8Ų

Additional information on 3-(2-amino-3-hydroxypropyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione

Introduction to 3-(2-amino-3-hydroxypropyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione (CAS No. 2228927-30-6)

3-(2-amino-3-hydroxypropyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione (CAS No. 2228927-30-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the thiolane family, which is characterized by a six-membered ring containing a sulfur atom and a ketone group. The presence of an amino and hydroxy group on the propyl side chain further enhances its chemical versatility and biological relevance.

The chemical structure of 3-(2-amino-3-hydroxypropyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione (CAS No. 2228927-30-6) is particularly intriguing due to its combination of functional groups. The thiolane ring provides a rigid scaffold that can influence the conformational stability and reactivity of the molecule. The amino and hydroxy groups on the propyl side chain can participate in hydrogen bonding and other non-covalent interactions, making this compound a promising candidate for various biological applications.

Recent studies have highlighted the potential of 3-(2-amino-3-hydroxypropyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione in several therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro assays demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammatory responses. This makes it a potential lead compound for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory activity, 3-(2-amino-3-hydroxypropyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione has also been investigated for its antioxidant properties. Oxidative stress is implicated in various diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have shown that this compound can scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. This dual functionality as an anti-inflammatory and antioxidant agent positions it as a versatile therapeutic candidate.

The pharmacokinetic profile of 3-(2-amino-3-hydroxypropyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione (CAS No. 2228927-30-6) has also been studied to assess its suitability for drug development. Preliminary data indicate that it has favorable solubility and permeability characteristics, which are crucial for oral bioavailability. Furthermore, its metabolic stability in liver microsomes suggests that it may have a prolonged half-life in vivo, which is beneficial for maintaining therapeutic concentrations over extended periods.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2-amino-3-hydroxypropyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione in human subjects. Early phase I trials have shown promising results with no significant adverse effects observed at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential in treating inflammatory conditions and oxidative stress-related diseases.

The synthesis of 3-(2-amino-3-hydroxypropyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione (CAS No. 2228927-30-6) involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Key steps include the formation of the thiolane ring through a [4+4] cycloaddition reaction followed by functional group modifications to introduce the amino and hydroxy groups on the propyl side chain. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale for preclinical and clinical studies.

In conclusion, 3-(2-amino-3-hydroxypropyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione (CAS No. 2228927-30-6) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical benefits.